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Compound of Interest

Compound Name: 5''-O-Syringoylkelampayoside A

Cat. No.: B602819 Get Quote

An In-depth Technical Guide to 5''-O-
Syringoylkelampayoside A
For researchers, scientists, and professionals engaged in drug development, a comprehensive

understanding of novel chemical entities is paramount. This guide provides a detailed overview

of the chemical structure and properties of 5''-O-Syringoylkelampayoside A, a naturally

occurring phenolic compound.

Chemical Structure and Properties
5''-O-Syringoylkelampayoside A is a complex glycoside. Its structure is characterized by a

central kelampayoside A core, which is substituted with a syringoyl group. Kelampayoside A

itself is comprised of a 3,4,5-trimethoxyphenyl aglycone linked to a disaccharide unit of apiose

and glucose. The syringoyl moiety, derived from syringic acid, is attached at the 5'' position of

the apiose sugar.
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Identifier Value

Compound Name 5''-O-Syringoylkelampayoside A

CAS Number 1014974-98-1[1][2]

Molecular Formula C29H38O17[2][3]

Molecular Weight 658.60 g/mol [2][3]

Compound Class Phenols[1][2]

Physicochemical Properties:

Property Value Source

Appearance Powder[4] BioCrick

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1]

Purity >98% BioCrick[1]

While detailed experimental data on the physical properties of 5''-O-Syringoylkelampayoside
A, such as melting and boiling points, are not readily available in public literature, some

properties of its core structure, kelampayoside A, have been reported.

Properties of Kelampayoside A (Core Structure):
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Property Value

Molecular Formula C20H30O13[5]

Molecular Weight 478.4 g/mol [5]

Melting Point 132 - 134 °C[5]

Boiling Point 685.6 °C at 760 mmHg

Flash Point 368.4 °C

Density 1.41 g/cm3

Biological Activity and Potential Applications
5''-O-Syringoylkelampayoside A has been isolated from Gardenia sootepensis.[2][6] While

specific biological activities for this compound are not extensively documented, its structural

class as a phenolic glycoside suggests potential antioxidant and anti-inflammatory properties.

The parent compound, kelampayoside A, has been noted for its anti-inflammatory, antioxidant,

and cytotoxic activities against cancer cells.[7] These properties position kelampayoside A and

its derivatives as interesting candidates for further investigation in drug discovery programs

targeting inflammation, oxidative stress-related diseases, and oncology.[7] The addition of the

syringoyl group in 5''-O-Syringoylkelampayoside A may modulate these biological activities,

a hypothesis that warrants experimental validation.

Logical Relationship of Structural Components
The following diagram illustrates the constituent parts of the 5''-O-Syringoylkelampayoside A
molecule.
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Figure 1. Structural components of 5''-O-Syringoylkelampayoside A.

Hypothetical Experimental Workflow for Isolation
and Characterization
A general workflow for the isolation and characterization of natural products like 5''-O-
Syringoylkelampayoside A from a plant source is depicted below. This process typically

involves extraction, fractionation, purification, and structural elucidation.

Extraction & Fractionation Purification

Structural Elucidation
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(e.g., Gardenia sootepensis) Solvent Extraction Crude Extract Liquid-Liquid

Partitioning Fractions Column Chromatography
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Figure 2. General workflow for natural product isolation and characterization.
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Conclusion
5''-O-Syringoylkelampayoside A is a phenolic glycoside with a well-defined chemical

structure. While specific biological and pharmacological data for this compound are limited, its

structural relationship to kelampayoside A suggests potential for anti-inflammatory and

antioxidant activities. Further research is necessary to fully elucidate its biological functions and

therapeutic potential. The methodologies and structural information presented in this guide

provide a foundational resource for scientists and researchers interested in the exploration of

this and related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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